Cas no 62552-48-1 (Thiourea, N-dodecyl-N'-hexyl-)

• Product Name: Thiourea, N-dodecyl-N'-hexyl-
• CAS No: 62552-48-1
• MF: C₁₉H₄₀N₂S
• MW: 328.599304199219
• CID: 440549
• PubChem ID: 20322755
• Update Time: 2025-04-19

Thiourea, N-dodecyl-N'-hexyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-dodecyl-N'-hexyl-
• 1-dodecyl-3-hexylthiourea
• SCHEMBL11594314
• N-Dodecyl-N'-hexylthiourea
• DTXSID50605281
• 62552-48-1

• Inchi： 1S/C19H40N2S/c1-3-5-7-9-10-11-12-13-14-16-18-21-19(22)20-17-15-8-6-4-2/h3-18H2,1-2H3,(H2,20,21,22)
• InChI Key： IKRUSPOTQBTILL-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCC)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 328.2915
• Monoisotopic Mass: 328.29122046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06